N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide, also known as DTTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the thiazole class of organic compounds and is widely used in various fields of research such as biochemistry, pharmacology, and medicinal chemistry.
Mechanism of Action
N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide exerts its biological effects through the inhibition of certain enzymes and proteins. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can have beneficial effects on cognitive function. N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide has also been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide is its high purity and stability, which makes it an ideal compound for use in laboratory experiments. It is also highly soluble in organic solvents, which allows for easy manipulation and analysis. However, N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide can be expensive to synthesize, which may limit its use in some research settings.
Future Directions
There are several potential future directions for research on N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide. One area of interest is the development of novel N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide-based compounds with improved pharmacological properties. Another area of research is the investigation of the role of N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide in the regulation of other enzymes and proteins. Additionally, further studies are needed to fully understand the mechanisms underlying the anti-inflammatory and cognitive-enhancing effects of N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide.
Synthesis Methods
N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide can be synthesized through a multistep process that involves the reaction of 2-aminothiazole with benzophenone in the presence of a catalyst. The resulting intermediate is then treated with diphenylacetyl chloride to yield the final product. This synthesis method is highly efficient and yields a high purity product.
Scientific Research Applications
N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide has been extensively studied for its potential applications in various fields of research. In biochemistry, N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide has been used as a fluorescent probe to study protein-ligand interactions. It has also been used to investigate the structure and function of enzymes. In pharmacology, N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide has been explored as a potential drug candidate for the treatment of various diseases such as cancer and Alzheimer's disease. Additionally, N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide has been used in medicinal chemistry to develop novel compounds with improved pharmacological properties.
properties
IUPAC Name |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H22N2OS/c32-28(25(21-13-5-1-6-14-21)22-15-7-2-8-16-22)31-29-30-26(23-17-9-3-10-18-23)27(33-29)24-19-11-4-12-20-24/h1-20,25H,(H,30,31,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIKMYMVYBPZPKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H22N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,2-diphenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.